Cas no 4270-96-6 (benzene-1,2,3,4,5-pentol)

• Product Name: benzene-1,2,3,4,5-pentol
• CAS No: 4270-96-6
• MF: C₆H₆O₅
• MW: 158.108842372894
• CID: 928352
• PubChem ID: 316180
• Update Time: 2025-04-19

benzene-1,2,3,4,5-pentol Chemical and Physical Properties

Names and Identifiers

• benzene-1,2,3,4,5-pentol
• 1,2,3,4,5-Benzenepentol
• AC1L7T9Y
• benzenepentaol
• Benzenepentol
• Benzenpentaol
• NSC243675
• pentahydroxybenzene
• Pentahydroxybenzol
• Pentaoxybenzol
• CHEBI:193968
• NSC-243675
• DTXSID90311490
• 1,2,3,4,5-Pentahydroxybenzene
• F8JPD7Y26L
• UNII-F8JPD7Y26L
• SCHEMBL1961108
• 4270-96-6

• Inchi： 1S/C6H6O5/c7-2-1-3(8)5(10)6(11)4(2)9/h1,7-11H
• InChI Key： RUFWIGMRKSSQJC-UHFFFAOYSA-N
• SMILES： OC1C(O)=C(O)C(O)=C(O)C=1

Computed Properties

• Exact Mass: 158.02148
• Monoisotopic Mass: 158.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.15
• LogP: 0.21460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives